Cas no 1172135-81-7 (4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation))

• Product Name: 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation)
• CAS No: 1172135-81-7
• MF: C₃₂H₃₀S₂
• MW: 478.710606098175
• CID: 3164930
• PubChem ID: 253661706
• Update Time: 2025-08-05

4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation) Chemical and Physical Properties

Names and Identifiers

• 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation)
• AC5-Hx (purified by sublimation)
• 4'''-Hexyl-2,2'-(1,4-phenylene)bis(5-phenylthiophene) (purified by sublimation)
• 2-(4-Hexylphenyl)-5-[4-(5-phenyl-2-thienyl)phenyl]thiophene (purified by sublimation)
• 2-(4-hexylphenyl)-5-[4-(5-phenylthiophen-2-yl)phenyl]thiophene
• 1172135-81-7
• 2-(4-Hexylphenyl)-5-[4-(5-phenyl-2-thienyl)phenyl]thiophene
• AC5-Hx
• 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene
• CS-0441639
• 2-(4-Hexylphenyl)-5-(4-(5-phenylthiophen-2-yl)phenyl)thiophene
• 4'''-Hexyl-2,2'-(1,4-phenylene)bis(5-phenylthiophene)
• D91033
• H1448

• MDL： H157010
• Inchi： 1S/C32H30S2/c1-2-3-4-6-9-24-12-14-26(15-13-24)30-22-23-32(34-30)28-18-16-27(17-19-28)31-21-20-29(33-31)25-10-7-5-8-11-25/h5,7-8,10-23H,2-4,6,9H2,1H3
• InChI Key： SMVIUYXTRPAAAV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(=CC=1)CCCCCC)C1C=CC(=CC=1)C1=CC=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 478.17889330g/mol
• Monoisotopic Mass: 478.17889330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 618.8±43.0 °C at 760 mmHg
• Flash Point: 250.4±14.4 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation)

4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation)

4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene, a compound with the CAS number 1172135-81-7, is a highly specialized organic material that has garnered significant attention in the fields of organic electronics, materials science, and drug delivery systems. This compound is characterized by its unique molecular structure, which incorporates a benzene ring substituted with two 5-phenylthienyl groups at the 1 and 4 positions, along with a hexyl chain attached at the 4'' position. The purification process via sublimation ensures a high degree of purity, making it suitable for advanced research and industrial applications.

The synthesis of 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene involves a multi-step organic synthesis approach, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or other cross-coupling methodologies. These reactions are critical for forming the carbon-carbon bonds necessary to assemble the complex molecular architecture of this compound. The use of sublimation purification not only enhances the compound's purity but also ensures its stability for subsequent applications in research and development.

Recent studies have highlighted the potential of this compound in the development of organic semiconductors and light-emitting diodes (OLEDs). The presence of thienyl groups imparts unique electronic properties to the molecule, enabling efficient charge transport and emission characteristics. Researchers have demonstrated that incorporating this compound into OLED architectures can significantly improve device performance, including higher luminous efficiency and longer operational lifetimes.

In addition to its electronic applications, 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene has shown promise in the field of nanotechnology. Its extended conjugation system and ability to self-assemble into ordered nanostructures make it an ideal candidate for constructing nanoscale devices and sensors. Recent advancements in self-assembled monolayers (SAMs) utilizing this compound have opened new avenues for its application in surface functionalization and molecular recognition systems.

The compound's unique properties also extend to its potential use in pharmaceuticals and biomedical applications. Its hydrophobic nature and ability to form stable complexes with biomolecules make it a valuable tool in drug delivery systems. Researchers are actively exploring its role as a carrier for hydrophobic drugs, leveraging its ability to encapsulate and release therapeutic agents in a controlled manner.

From an environmental standpoint, the synthesis and application of 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, ensuring that the compound can be synthesized sustainably while maintaining high purity levels.

In conclusion, 4''-Hexyl-1,4-bis(5-phenyl-2-thienyl)benzene (purified by sublimation) stands as a testament to the ingenuity of modern organic chemistry. Its versatile molecular structure and superior electronic properties make it a valuable asset across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an even more significant role in advancing technology and improving quality of life.